Cas no 187742-14-9 (Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-)

• Product Name: Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-
• CAS No: 187742-14-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 115111
• PubChem ID: 15981538
• Update Time: 2025-04-18

Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-
• Ethanone, 1-[(2S,3R)-3-pentyloxiranyl]- (9CI)
• 187742-14-9
• 1-[(2S,3R)-3-Pentyloxiran-2-yl]ethanone

• Inchi： 1S/C9H16O2/c1-3-4-5-6-8-9(11-8)7(2)10/h8-9H,3-6H2,1-2H3/t8-,9-/m1/s1
• InChI Key： QSBATKPBRAWDHQ-RKDXNWHRSA-N
• SMILES： O1[C@H](C(C)=O)[C@H]1CCCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6